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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568943 Get Quote

Technical Support Center: PSB-1114
Tetrasodium
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective handling, storage, and use of PSB-
1114 tetrasodium. The following troubleshooting guides and frequently asked questions

(FAQs) address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid PSB-1114 tetrasodium?

A: For long-term stability, solid PSB-1114 tetrasodium should be stored at -80°C. For short-

term storage, some suppliers suggest room temperature is acceptable, but it is best practice to

consult the Certificate of Analysis provided with your specific lot for the most accurate

information.

Q2: How should I prepare a stock solution of PSB-1114 tetrasodium?

A: PSB-1114 tetrasodium is soluble in water. One supplier notes that it can be supplied pre-

dissolved at a concentration of 10 mM, indicating good aqueous solubility. For a detailed

protocol, please refer to the "Experimental Protocols" section below.

Q3: What is the stability of PSB-1114 tetrasodium in solution?
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A: As a nucleotide analog, PSB-1114 tetrasodium in aqueous solution may be susceptible to

degradation over time, especially with repeated freeze-thaw cycles. It is recommended to

prepare fresh solutions for critical experiments or to aliquot stock solutions to minimize

degradation. For more details on solution stability, please see the data summary table.

Q4: I am not observing the expected biological activity in my experiment. What could be the

issue?

A: There are several potential reasons for a lack of activity. Please refer to the "Troubleshooting

Guide" and the accompanying workflow diagram to diagnose the issue. Common causes

include compound degradation, improper storage, or issues with the experimental system itself.

Q5: Are there any specific safety precautions I should take when handling PSB-1114
tetrasodium?

A: While a specific Material Safety Data Sheet (MSDS) for PSB-1114 tetrasodium is not

readily available, it is prudent to handle it with standard laboratory safety precautions for

chemical reagents. This includes wearing personal protective equipment (PPE) such as gloves,

eye protection, and a lab coat. Ensure good ventilation and avoid the formation of dust if

handling the solid form.

Data Presentation
Table 1: Handling and Storage Recommendations for PSB-1114 Tetrasodium
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Parameter Recommendation Source/Notes

Storage of Solid -80°C for long-term storage.

Based on supplier

recommendations (e.g., Tocris

Bioscience).

Room temperature may be

suitable for short-term storage

in some regions.

Always refer to the Certificate

of Analysis for lot-specific

information.

Solubility Soluble in water.
A 10 mM solution in water is

commercially available.

Solubility in other solvents like

DMSO or ethanol is not well-

documented.

It is recommended to use

aqueous buffers for initial stock

solutions.

Stock Solution Storage

Aliquot and store at -20°C or

-80°C to minimize freeze-thaw

cycles.

General best practice for

nucleotide analog solutions.

Solution Stability

Avoid multiple freeze-thaw

cycles. Prepare fresh solutions

for critical experiments.

Nucleotide analogs can be

prone to hydrolysis in aqueous

solutions.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of PSB-1114 Tetrasodium

Materials:

PSB-1114 tetrasodium (solid)

Nuclease-free water or appropriate aqueous buffer (e.g., TE buffer: 10 mM Tris, 1 mM EDTA,

pH 7.5)

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Vortex mixer

Procedure:

Pre-weighing Preparation: Allow the vial of solid PSB-1114 tetrasodium to equilibrate to

room temperature before opening to prevent condensation of moisture, which can affect the

stability of the compound.

Weighing: Accurately weigh the desired amount of PSB-1114 tetrasodium in a sterile

microcentrifuge tube. The molecular weight of PSB-1114 tetrasodium is approximately

692.2 g/mol . To prepare 1 mL of a 10 mM stock solution, you would need 6.922 mg.

Solubilization: Add the appropriate volume of nuclease-free water or buffer to the

microcentrifuge tube. For a 10 mM solution with 6.922 mg of the compound, add 1 mL of

solvent.

Mixing: Vortex the solution gently until the solid is completely dissolved. Visually inspect the

solution to ensure there are no particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

nuclease-free microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Mandatory Visualizations
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Start: No/Low Biological Activity Observed

Step 1: Verify Compound Integrity

Was the solid stored at -80°C?

Was the stock solution prepared fresh in an appropriate aqueous buffer?

Yes

Outcome: Compound may be degraded. Use a fresh vial.

No

Was the stock solution stored in aliquots at -20°C or -80°C?

Yes

Outcome: Potential solubility/stability issue. Prepare fresh solution.

No

Step 2: Evaluate Experimental System

Yes No

Is the P2Y2 receptor present and functional in your system?

Is the final concentration of PSB-1114 appropriate for the expected EC50?

Yes

Outcome: Issue may be with the experimental model or protocol.

No

No Yes, but still no effect

Click to download full resolution via product page

Caption: Troubleshooting workflow for experiments with PSB-1114 tetrasodium.
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Caption: Simplified P2Y2 receptor signaling pathway activated by PSB-1114.
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To cite this document: BenchChem. [Handling and storage recommendations for PSB-1114
tetrasodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568943#handling-and-storage-recommendations-
for-psb-1114-tetrasodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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